Cas no 515111-36-1 (WST-3)

WST-3 structure

Product Name:WST-3

CAS No:515111-36-1

MF:C₁₉H₁₀IN₆NaO₁₀S₂

MW:696.34114408493

MDL:MFCD01075080

CID:822913

PubChem ID:9810247

Update Time:2025-04-19

WST-3 Chemical and Physical Properties

Names and Identifiers

- 4-[3-(4-IODOPHENYL)-2-(2,4-DINITROPHENYL)-2H-5-TETRAZOLIO]-1
- WST-3
- 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium Sodium Salt
- sodium,4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
- 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazoliumSodiumSalt
- Sodium;4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
- SODIUM 2-(2,4-DINITROPHENYL)-5-(2,4-DISULFONATOPHENYL)-3-(4-IODOPHENYL)-1,2??,3,4-TETRAZOL-2-YLIUM
- sodium 4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
- AS-82908
- WST3
- 515111-36-1
- BCP02475
- AKOS015909070
- MFCD01075080
- 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzene Disulfonate
- Sodium 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2h-5-tetrazolio]-1,3-benzene Disulfonate
- SY016316
- 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2h-5-tetrazolio]-1,3-benzene disulfonate sodium salt
- 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate sodium salt
- EX-A3529
- 2H-Tetrazolium, 2-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-3-(4-iodophenyl)-, inner salt, sodium salt (1:1)
- 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzenedisulfonate sodium salt
- WST3;WST 3
- 4-(3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio)-1,3-benzene
- sodium 2-(2,4-dinitrophenyl)-5-(2,4-disulfonatophenyl)-3-(4-iodophenyl)-3H-1,2??,3,4-tetrazol-2-ylium
- AC2548
- WST 3
- LKVNWZJLLRMMAS-UHFFFAOYSA-M
- 161617-45-4
- AKOS025394718
- MDL： MFCD01075080
- Inchi： 1S/C19H11IN6O10S2.Na/c20-11-1-3-12(4-2-11)23-21-19(15-7-6-14(37(31,32)33)10-18(15)38(34,35)36)22-24(23)16-8-5-13(25(27)28)9-17(16)26(29)30;/h1-10H,(H-,31,32,33,34,35,36);/q;+1/p-1
- InChI Key： LKVNWZJLLRMMAS-UHFFFAOYSA-M
- SMILES： IC1C=CC(=CC=1)N1N=C(C2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])N=[N+]1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

Exact Mass: 695.88400
Monoisotopic Mass: 695.88422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 39
Rotatable Bond Count: 4
Complexity: 1090
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 257

Experimental Properties

Melting Point: >250°C
Stability/Shelf Life: 4°C in the Dark
PSA: 257.39000
LogP: 4.64820

WST-3 Security Information

WGK Germany：3

WST-3 Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I909904-50mg	2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium Sodium Salt	515111-36-1	≥95%	50mg	￥1,620.00	2022-01-10
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	W94250-1g	Sodium,4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate	515111-36-1	95%	1g	¥11259.0	2023-09-06
abcr	AB533245-250 mg	2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium sodium salt; .	515111-36-1		250MG	€673.20	2023-07-10
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